Cas no 2171179-08-9 ((2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171179-08-9
• MF: C₂₅H₂₁ClN₂O₆
• MW: 480.897045850754
• CID: 6394880
• PubChem ID: 165526610
• Update Time: 2025-10-31

(2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid
• 2171179-08-9
• (2S)-2-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxypropanoic acid
• EN300-1496411

• Inchi： 1S/C25H21ClN2O6/c26-15-9-14(23(30)28-22(12-29)24(31)32)10-16(11-15)27-25(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22,29H,12-13H2,(H,27,33)(H,28,30)(H,31,32)/t22-/m0/s1
• InChI Key： SRYLJXPMPORFBS-QFIPXVFZSA-N
• SMILES： ClC1=CC(C(N[C@H](C(=O)O)CO)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.1088141g/mol
• Monoisotopic Mass: 480.1088141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid

Introduction to (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic Acid (CAS No. 2171179-08-9)

(2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid (CAS No. 2171179-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids and holds potential applications in the development of novel therapeutic agents.

The structure of (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid is characterized by a chiral center at the second carbon atom, which imparts enantiomeric specificity to the molecule. The presence of a 3-chlorophenylformamido group and a hydroxypropanoic acid moiety further contributes to its unique chemical properties and biological activity.

In recent years, the study of Fmoc-protected amino acids has expanded significantly due to their utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for the amino functionality of amino acids, facilitating the stepwise construction of peptides. The removal of the Fmoc group under mild conditions allows for the sequential addition of subsequent amino acids, making it an indispensable tool in peptide chemistry.

(2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid has been explored for its potential as a building block in the synthesis of bioactive peptides and peptidomimetics. Its unique combination of functional groups provides opportunities for designing molecules with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability.

One of the key areas of research involving this compound is its application in the development of anticancer agents. Studies have shown that certain derivatives of Fmoc-protected amino acids exhibit cytotoxic activity against various cancer cell lines. The presence of the 3-chlorophenylformamido group has been associated with increased potency and selectivity, making it an attractive candidate for further investigation.

In addition to its potential anticancer properties, (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid has also been studied for its role in modulating protein-protein interactions. Protein-protein interactions are critical for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By designing molecules that can selectively disrupt or enhance these interactions, researchers aim to develop new therapeutic strategies for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, (2S)-2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid (CAS No. 2171179-08-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an exciting target for further investigation and development into novel therapeutic agents.